4-(3-(4-(Dimethylamino)phenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[3-[4-(dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl]-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C21H21FN4O2/c1-13-4-7-17(11-18(13)22)26-12-15(10-19(26)27)21-23-20(24-28-21)14-5-8-16(9-6-14)25(2)3/h4-9,11,15H,10,12H2,1-3H3
• InChI Key: YHOFVOIYAPNIIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)N(C)C)F
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol

Description

4-(3-(4-(Dimethylamino)phenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C21H21FN4O2 and its molecular weight is 380.423. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Compounds featuring the 1,2,4-oxadiazole moiety, similar to the structure , have been synthesized using microwave-assisted techniques, showcasing significant antioxidant, antitumor, and antimicrobial activities. For instance, El‐Borai et al. (2013) explored the chemical behavior of compounds towards active methylene reagents to yield derivatives with promising biological activities, emphasizing the potential of such structures in medicinal chemistry (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Fluorinated Polymers and Thermal Stability

The inclusion of fluorinated and oxadiazole units in polymers has been investigated for their solubility, thermal stability, and optoelectronic properties. Research by Hamciuc et al. (2005) on new fluorinated poly(1,3,4-oxadiazole-ether-imide)s demonstrated high thermal stability and solubility in polar organic solvents, alongside potential for optoelectronic applications (Hamciuc, Hamciuc, & Brumǎ, 2005).

Antimicrobial and Antitumor Activities

Derivatives of 1,3,4-oxadiazoles have shown promising antimicrobial and antitumor activities, suggesting a potential pathway for the development of new therapeutic agents. The synthesis and evaluation of such compounds underline their relevance in drug discovery, highlighting the utility of the oxadiazole ring in designing molecules with specific biological activities (Raval et al., 2014).